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Compound of Interest

Compound Name: Tonabersat-d6

Cat. No.: B15604944

Researchers and drug development professionals handling Tonabersat-dé must adhere to
stringent disposal procedures to ensure laboratory safety and environmental protection. This
guide provides a comprehensive, step-by-step plan for the safe disposal of Tonabersat-d6, a
deuterated analog of Tonabersat, which is classified as a hazardous substance with significant
aquatic toxicity.

Tonabersat-d6, like its parent compound Tonabersat, should be considered hazardous until
comprehensive toxicological data is available.[1] It is a skin and eye irritant and is very toxic to
aquatic life.[2][3] Therefore, preventing its release into the environment is of paramount
importance.

Summary of Key Data

For quick reference, the following table summarizes the essential chemical and safety
information for Tonabersat, which is expected to be directly applicable to Tonabersat-d6.
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Property Value Source
Synonyms SB-220453 [1112][3]
Molecular Formula C20H19CIFNO4 [1][3]
Formula Weight 391.8 g/mol [1]
Purity =295% [1]
Appearance Crystalline solid [1]
Storage -20°C [1]

Solubility in Ethanol

Approx. 20 mg/mL

[1]

Solubility in DMSO/DMF

Approx. 30 mg/mL

[1]

Aquatic Toxicity

Very toxic to aquatic life
(Acute, Category 1)

[2](3]

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

[2](3]

eye irritationH400: Very toxic to

aquatic life

Step-by-Step Disposal Protocol for Tonabersat-d6

The following protocol outlines the necessary steps for the safe and compliant disposal of

Tonabersat-d6 waste. This procedure is designed to minimize exposure to laboratory

personnel and prevent environmental contamination.

Immediate Safety and Personal Protective Equipment

(PPE)

Before handling Tonabersat-d6 waste, ensure all personnel are wearing the appropriate PPE:

o Eye Protection: Safety goggles with side-shields or a face shield.[3][4]

e Hand Protection: Chemical-resistant gloves.[3]
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» Body Protection: A laboratory coat or gown and closed-toed shoes.[3]

All handling of Tonabersat-d6, including waste consolidation, should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[3][5]

Waste Segregation and Containerization

Proper segregation of hazardous waste is critical.
e Solid Waste:
o Includes contaminated consumables such as pipette tips, vials, gloves, and bench paper.

o Place all solid waste into a designated, leak-proof hazardous waste container that is
clearly labeled "Hazardous Waste: Tonabersat-d6".[5]

e Liquid Waste:
o Includes unused stock solutions and contaminated solvents.

o Collect all liquid waste in a separate, approved, and chemically compatible hazardous
waste container.[5]

o Do not mix Tonabersat-d6 waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.[5]

e Sharps Waste:

o Contaminated needles or other sharps must be disposed of in a designated sharps
container.

Labeling and Storage of Waste

Accurate labeling is mandatory for regulatory compliance.
o Clearly label all waste containers with the following information:

o "Hazardous Waste"
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o The full chemical name: "Tonabersat-d6"

o The specific hazards: "Irritant,” "Aquatic Toxin"

o The accumulation start date.

o Store waste containers in a designated, secure area away from general laboratory traffic.
Ensure containers are tightly sealed when not in use.[4][5]

Final Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal contractor.

» Never dispose of Tonabersat-d6 waste down the drain or in the regular trash.[2][3]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Tonabersat-d6 disposal procedure,
from waste generation to final disposal.

Waste Generation Segregation & Containerization
Liquid Waste [~ Labeled Liquid . .
(Solutions, Solvents) ™| Waste Container Secure Storage Final DlSpOS&l
| Designated Hazardous EHS / Licensed
| Waste Storage Area | Waste Disposal
Solid Waste ~ Labeled Solid
(Gloves, Vials, etc.) " waste Container

Click to download full resolution via product page
Caption: Workflow for the proper disposal of Tonabersat-d6.

By adhering to these procedures, researchers can mitigate the risks associated with the
handling and disposal of Tonabersat-d6, ensuring a safe laboratory environment and
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protecting our ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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